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Compound of Interest

Compound Name: 4-Isopropylphenylboronic acid

Cat. No.: B156128

An In-depth Technical Guide to (4-propan-2-ylphenyl)boronic acid

This technical guide provides a comprehensive overview of (4-propan-2-ylphenyl)boronic acid,
a versatile reagent in organic synthesis. The document is intended for researchers, scientists,
and professionals in the field of drug development and chemical synthesis, offering detailed
information on its nomenclature, physicochemical properties, and synthetic applications.

Nomenclature

» IUPAC Name: (4-propan-2-ylphenyl)boronic acid[1]

e Synonyms: 4-Isopropylphenylboronic acid, 4-Cumylboronic acid, 4-
Isopropylbenzeneboronic acid[1][2]

Physicochemical Properties

The quantitative data for (4-propan-2-ylphenyl)boronic acid are summarized in the table below
for easy reference and comparison.
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Property Value Source
Molecular Formula C9H13BO2 [3]
Molecular Weight 164.01 g/mol [3114]
CAS Number 16152-51-5 [3]
Melting Point 110-112 °C [1112][5]
Boiling Point 285.9 °C at 760 mmHg [1][5]
Density 1.04 g/cm3 [2][5]
Flash Point 126.7 °C [5]
InChi Key IAEUFBDMVKQCLU- e
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Canonical SMILES CC(C)C1=CC=C(C=C1)B(O)O

[3]

Experimental Protocols

Boronic acids are crucial intermediates in organic chemistry, primarily synthesized through two

main routes: the reaction of organometallic reagents with borate esters or the palladium-

catalyzed Miyaura borylation reaction.[6]

General Synthesis via Grighard Reagent

A common method for the synthesis of arylboronic acids involves the use of a Grignard

reagent. This protocol outlines a general procedure.

Materials:

4-bromoisopropylbenzene

Magnesium turnings

Anhydrous diethyl ether or THF

Triisopropyl borate
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Aqueous acid (e.g., HCI)

Procedure:

Activate magnesium turnings in a flame-dried, three-necked flask under an inert atmosphere
(e.g., argon).

Add a solution of 4-bromoisopropylbenzene in anhydrous diethyl ether or THF dropwise to
the magnesium turnings to initiate the formation of the Grignard reagent, (4-
isopropylphenyl)magnesium bromide.

Cool the reaction mixture to a low temperature (typically -78 °C).

Slowly add a solution of triisopropyl borate in the same anhydrous solvent to the Grignard
reagent.

Allow the reaction mixture to warm to room temperature and stir for several hours.

Quench the reaction by the slow addition of aqueous acid.

Extract the aqueous layer with an organic solvent.

Dry the combined organic layers over anhydrous magnesium sulfate, filter, and concentrate
under reduced pressure to yield the crude (4-propan-2-ylphenyl)boronic acid.

Purify the crude product by recrystallization or column chromatography.

Key Reactions and Workflows

(4-propan-2-ylphenyl)boronic acid is a key building block in Suzuki-Miyaura cross-coupling

reactions, a powerful method for forming carbon-carbon bonds.[6]

Suzuki-Miyaura Cross-Coupling Reaction

This reaction involves the coupling of an organoboron compound with an organohalide in the

presence of a palladium catalyst and a base.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://en.wikipedia.org/wiki/Boronic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

Oxidative
(4-propan-2-ylphenyl)boronic acid Addition

Reductive
Pd(0) Catalyst Transmetalation Base (e.g., Na2CO3) Elimination Coupled Product (R-Aryl)
Aryl/Vinyl Halide (R-X)

@romoisopropy@

Grignard Reagent Formation
(Mg, Anhydrous Ether)

'

Reaction with Triisopropy! Borate
(-78 °C)

'

Acidic Hydrolysis

:

Solvent Extraction

l

Purification
(Recrystallization/Chromatography)

Final Product: (4-propan-2-ylphenyl)boronic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b156128?utm_src=pdf-body-img
https://www.benchchem.com/product/b156128?utm_src=pdf-custom-synthesis
https://www.alfa-chemistry.com/product/4-isopropylphenylboronic-acid-cas-16152-51-5-77678.html
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0721460.aspx
https://www.chemicalbook.com/ChemicalProductProperty_US_CB0721460.aspx
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm16152515n14
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm16152515n14
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylphenylboronic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/4-Isopropylphenylboronic-acid
http://www.ichemical.com/products/16152-51-5.html
https://en.wikipedia.org/wiki/Boronic_acid
https://www.benchchem.com/product/b156128#4-propan-2-ylphenyl-boronic-acid-iupac-name-and-synonyms
https://www.benchchem.com/product/b156128#4-propan-2-ylphenyl-boronic-acid-iupac-name-and-synonyms
https://www.benchchem.com/product/b156128#4-propan-2-ylphenyl-boronic-acid-iupac-name-and-synonyms
https://www.benchchem.com/product/b156128#4-propan-2-ylphenyl-boronic-acid-iupac-name-and-synonyms
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b156128?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b156128?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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